3-Chloropropyl (4-hydroxy-2-nitrophenyl)carbamate

• CAS No.: 92952-83-5
• Molecular Formula: C10H11ClN2O5
• Molecular Weight: 274.66 g/mol
• IUPAC Name: 3-chloropropyl N-(4-hydroxy-2-nitrophenyl)carbamate
• InChI: InChI=1S/C10H11ClN2O5/c11-4-1-5-18-10(15)12-8-3-2-7(14)6-9(8)13(16)17/h2-3,6,14H,1,4-5H2,(H,12,15)
• InChI Key: VQHGWAMXPGNCOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)[N+](=O)[O-])NC(=O)OCCCCl

Description

3-Chloropropyl (4-hydroxy-2-nitrophenyl)carbamate is a useful research compound. Its molecular formula is C10H11ClN2O5 and its molecular weight is 274.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

77 g (0.5 mole) of 3-nitro-4-aminophenol are dissolved in 200 ml of dimethoxy ethane, 27 g of calcium carbonate are added, and 80 g (0.51 mole) of γ-chloropropyl chloroformate are added dropwise at 70° C. After 1 hour, the reaction mixture is filtered hot and the filtrate is stirred into 700 ml of ice-water, after which 128 g (93%) of the desired compound precipitate. The melting point is 103°-105° C., and after recrystallisation from toluene is 106° C.